Vitamin E compounds are a group of fat-soluble antioxidants that play crucial roles in the human body, primarily as protectors of cell membranes against oxidative damage. The most well-known form is α-tocopherol, which is widely used due to its high bioavailability and effectiveness. Other forms include β-, γ-, and δ-tocopherols, along with their respective tocotrienol counterparts. These compounds are essential for maintaining skin health, supporting immune function, and protecting against the harmful effects of free radicals. In industrial applications, Vitamin E is utilized in food preservation to prevent oxidation of fats and oils, thereby extending shelf life. It is also a key ingredient in personal care products, where it helps maintain skin moisture and elasticity. Moreover, its antioxidant properties make it valuable in pharmaceuticals for enhancing drug stability and protecting sensitive compounds from degradation. The chemical structure of Vitamin E consists of a chromanol ring fused to a polypentenyl side chain, which confers its unique biological activity. The natural sources of Vitamin E include plant oils, seeds, and nuts, while synthetic forms are also widely available in commercial products.